N-(4-(Pyrrolidin-1-yl)phenyl)acetamide

• IUPAC Name: N-(4-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C12H16N2O/c1-10(15)13-11-4-6-12(7-5-11)14-8-2-3-9-14/h4-7H,2-3,8-9H2,1H3,(H,13,15)
• InChI Key: ATKVNSUOTPRKKI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2CCCC2
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID00363187
• Molecular Weight: 204.27 g/mol
• CAS RN: 52373-51-0

Description

“N-(4-(Pyrrolidin-1-yl)phenyl)acetamide” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. This compound is of interest to medicinal chemists due to the potential to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of compounds with a pyrrolidine ring can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The molecular formula of “N-(4-(Pyrrolidin-1-yl)phenyl)acetamide” is C12H16N2O. The structure includes a pyrrolidine ring attached to a phenyl group through an acetamide linkage.

Physical And Chemical Properties Analysis

“N-(4-(Pyrrolidin-1-yl)phenyl)acetamide” has a molecular weight of 204.26800 and a density of 1.153 g/cm3. Other physical and chemical properties such as melting point, boiling point, and flash point are not available.

Scientific Research Applications

• Scientific Field : Medicinal Chemistry
• Application Summary : Pyrrolidine is a five-membered ring used widely by medicinal chemists to obtain compounds for the treatment of human diseases. It’s used in the synthesis of biologically active compounds.
• Methods of Application : The review mentions two synthetic strategies: ring construction from different cyclic or acyclic precursors, and functionalization of preformed pyrrolidine rings.
• Results or Outcomes : The review reports bioactive molecules with target selectivity characterized by the pyrrolidine ring and its derivatives. For example, cis-3,4-diphenylpyrrolidine derivatives have been found to be beneficial as inverse agonists of the retinoic acid-related orphan receptor γ (RORγt), a splice variant of the nuclear hormone receptor subfamily RORγ involved in autoimmune diseases.

• Scientific Field : Medicinal Chemistry

  • Application Summary : A series of N-phenylacetamide sulphonamides were synthesized. One of the compounds, N-[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]acetamide, exhibited good analgesic activity, comparable or superior to paracetamol.
  • Methods of Application : The specific synthetic methods were not detailed in the source, but it involved the synthesis of N-phenylacetamide sulphonamides.
  • Results or Outcomes : The compound N-[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]acetamide showed promising analgesic activity.

• Scientific Field : Insecticide Development

  • Application Summary : A series of novel diphenyl-1H-pyrazole derivatives with cyano substituent were designed and synthesized. These compounds target the insect ryanodine receptor (RyR), a promising target for the development of novel insecticides.
  • Methods of Application : The specific synthetic methods were not detailed in the source, but it involved the synthesis of diphenyl-1H-pyrazole derivatives.
  • Results or Outcomes : The synthesized compounds were intended for use as potent insecticides targeting the ryanodine receptor.

• Scientific Field : Medicinal Chemistry

  • Application Summary : Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as selective androgen receptor modulators (SARMs) by optimizing the structure of previously reported 1-(4-cyano-1-naphthyl)-2,3-disubstituted pyrrolidine derivatives.
  • Methods of Application : The specific synthetic methods were not detailed in the source, but it involved the synthesis of 4-(pyrrolidin-1-yl)benzonitrile derivatives.
  • Results or Outcomes : The synthesized compounds were intended for use as selective androgen receptor modulators (SARMs).

• Scientific Field : Medicinal Chemistry

  • Application Summary : A novel phenoxy thiazole derivative was synthesized starting from 2, 4-difluorophenol and ethyl chloroacetate in the presence of anhydrous potassium carbonate to achieve phenoxy ester.
  • Methods of Application : The specific synthetic methods were not detailed in the source, but it involved the synthesis of a novel phenoxy thiazole derivative.
  • Results or Outcomes : The synthesized compound was intended for use as a potential therapeutic candidate.

Future Directions

The pyrrolidine ring in “N-(4-(Pyrrolidin-1-yl)phenyl)acetamide” is a versatile scaffold for novel biologically active compounds. Future research could focus on exploring the design of new pyrrolidine compounds with different biological profiles.